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Compound of Interest

Compound Name: Diiodoacetic acid

Cat. No.: B141506 Get Quote

For Immediate Release – Researchers, scientists, and drug development professionals can

ensure a safe laboratory environment by adhering to proper disposal procedures for

diiodoacetic acid. This highly corrosive and toxic compound requires careful handling to

mitigate risks and comply with regulatory standards.

Diiodoacetic acid is classified as a hazardous substance, and its disposal is regulated. It is

crucial to follow established protocols to prevent harm to personnel and the environment. This

guide provides essential safety and logistical information for the proper management of

diiodoacetic acid waste.

Immediate Safety and Handling
Before handling diiodoacetic acid, it is imperative to be familiar with its hazards. The

substance is toxic if swallowed and causes severe skin burns and eye damage[1][2][3]. Always

consult the Safety Data Sheet (SDS) for detailed information.

Personal Protective Equipment (PPE): When handling diiodoacetic acid, personnel must wear

appropriate PPE to prevent exposure. This includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat, apron, or coveralls to prevent skin contact.
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Respiratory Protection: In case of dust or aerosols, use a certified respirator[4].

In Case of a Spill: For small spills, carefully sweep the solid material into a designated, labeled

waste container[2]. Avoid creating dust. The affected area can then be neutralized with a dilute

solution of sodium carbonate. For large spills, evacuate the area and contact your institution's

environmental health and safety (EHS) department immediately.

Quantitative Hazard Data
Hazard
Classification

GHS Code Signal Word Hazard Statement

Acute Toxicity, Oral H301 Danger Toxic if swallowed

Skin

Corrosion/Irritation
H314 Danger

Causes severe skin

burns and eye

damage

Serious Eye Damage H318 Danger
Causes serious eye

damage

Step-by-Step Disposal Protocol
The proper disposal of diiodoacetic acid waste is critical for laboratory safety and

environmental protection. The following protocol outlines the necessary steps for its collection

and disposal as a halogenated organic waste.

Materials Required:

Designated hazardous waste container (clearly labeled)

Personal Protective Equipment (as listed above)

Waste manifest or log sheet

Procedure:

Waste Segregation: Diiodoacetic acid is a halogenated organic compound. It must be

collected in a designated waste container for halogenated organic waste. Do not mix it with
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non-halogenated waste, as this can increase disposal costs and complicate the disposal

process.

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"

the name "Diiodoacetic Acid," and any other components of the waste stream. Ensure the

label is legible and securely attached to the container.

Waste Collection:

Carefully transfer solid diiodoacetic acid waste into the designated container using a

chemically resistant scoop or spatula.

For solutions containing diiodoacetic acid, pour the liquid waste carefully into the

designated container, avoiding splashes.

Do not overfill the container. Leave adequate headspace to allow for expansion of

contents.

Container Storage:

Keep the waste container securely closed when not in use.

Store the container in a designated satellite accumulation area that is well-ventilated and

away from incompatible materials such as strong oxidizing agents and bases.

Documentation: Maintain a log of the waste added to the container, including the quantity

and date. This information is necessary for the hazardous waste manifest.

Disposal: Arrange for the collection of the hazardous waste container by your institution's

EHS department or a licensed hazardous waste disposal company. Diiodoacetic acid waste

is typically disposed of via incineration at a regulated facility. It is transported under the UN

number 2923 with the proper shipping name "Corrosive solid, toxic, n.o.s." or "TOXIC

SOLIDS, CORROSIVE, ORGANIC, N.O.S.".

Disposal Workflow Diagram
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Diiodoacetic Acid Disposal Workflow

Waste Preparation Interim Storage Final Disposal

Identify Diiodoacetic Acid Waste Segregate as Halogenated Organic Waste Select & Label Approved Waste Container Transfer Waste to Container Securely Close Container Store in Designated Satellite Accumulation Area Maintain Waste Log Arrange for Professional Pickup Transport to Approved Facility Incinerate at Regulated Facility
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Caption: Workflow for the proper disposal of diiodoacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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